Cas no 396720-02-8 (3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide)

• Product Name: 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• CAS No: 396720-02-8
• MF: C₂₀H₁₈ClN₃OS
• MW: 383.894422054291
• CID: 6296500
• PubChem ID: 3602996
• Update Time: 2025-05-20

3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide
• 3-chloro-N-[2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]benzamide
• SR-01000445061
• 3-chloro-N-[2-(2,4-dimethylphenyl)-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• F0778-0034
• Oprea1_562005
• 3-chloro-N-(2-(2,4-dimethylphenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide
• AKOS024599598
• 396720-02-8
• SR-01000445061-1

• Inchi： 1S/C20H18ClN3OS/c1-12-6-7-18(13(2)8-12)24-19(16-10-26-11-17(16)23-24)22-20(25)14-4-3-5-15(21)9-14/h3-9H,10-11H2,1-2H3,(H,22,25)
• InChI Key： SDCWZPMQZQCSSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(NC1=C2CSCC2=NN1C1C=CC(C)=CC=1C)=O

Computed Properties

• Exact Mass: 383.0859111g/mol
• Monoisotopic Mass: 383.0859111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-ylbenzamide

Comprehensive Overview of 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-02-8)

3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-02-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the class of thienopyrazole derivatives, which are known for their diverse biological activities. The presence of a chlorobenzamide moiety and a 2,4-dimethylphenyl group in its structure enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

In recent years, the demand for heterocyclic compounds like 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in its potential as a kinase inhibitor or anti-inflammatory agent, topics frequently searched in academic and industrial databases. The compound's CAS No. 396720-02-8 is often queried in conjunction with terms like "synthesis methods", "biological activity", and "structure-activity relationship", reflecting the scientific community's focus on its functional properties.

The synthesis of 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide typically involves multi-step reactions, including cyclization and amide coupling processes. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its purity and structural integrity. Given the rising interest in green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound, aligning with the global push for sustainable practices.

From a commercial perspective, CAS No. 396720-02-8 is listed in catalogs of leading chemical suppliers, often under categories like "pharmaceutical intermediates" or "research chemicals". Its pricing and availability are influenced by factors such as scale of production and regulatory compliance. The compound's stability under various storage conditions is another area of interest, as evidenced by frequent searches for "storage guidelines" and "handling precautions".

In conclusion, 3-chloro-N-2-(2,4-dimethylphenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-ylbenzamide (CAS No. 396720-02-8) represents a promising candidate for further investigation in medicinal and agrochemical fields. Its structural complexity and functional versatility make it a subject of ongoing research, with potential breakthroughs likely to emerge in the coming years. For researchers and industry professionals, staying updated on the latest developments related to this compound is essential, as it may hold the key to innovative solutions in health and agriculture.